Cas no 62435-71-6 (Ethyl tetrahydrofurfuryl ether)

• Product Name: Ethyl tetrahydrofurfuryl ether
• CAS No: 62435-71-6
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD00086162
• CID: 57865
• PubChem ID: 98256
• Update Time: 2025-06-07

Ethyl tetrahydrofurfuryl ether Chemical and Physical Properties

Names and Identifiers

• Ethyl tetrahydrofurfuryl ether
• 2-(Ethoxymethyl)oxolane
• 2-(ethoxymethyl)tetrahydroFuran
• 2-Aethoxymethyl-tetrahydro-furan
• tetrahydrofurfuryl ethoxylate
• NS00007293
• Ethyltetrahydrofurfurylether
• NSC-93907
• NSC93907
• tetrahydrofurfuryl ethyl ether
• DTXSID00886169
• NSC 93907
• AI3-30797
• SCHEMBL1002690
• 62435-71-6
• AKOS006275715
• Furan, 2-(ethoxymethyl)tetrahydro-
• FT-0654746
• MFCD00086162
• ethyltetrahydrofurfuryl ether
• VUFKMYLDDDNUJS-UHFFFAOYSA-N
• DB-073117

• MDL： MFCD00086162
• Inchi： 1S/C7H14O2/c1-2-8-6-7-4-3-5-9-7/h7H,2-6H2,1H3
• InChI Key： VUFKMYLDDDNUJS-UHFFFAOYSA-N
• SMILES： O1CCCC1COCC

Computed Properties

• Exact Mass: 130.09900
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• PSA: 18.46000
• LogP: 1.20190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on Ethyl tetrahydrofurfuryl ether

Ethyl tetrahydrofurfuryl ether (CAS No. 62435-71-6): A Comprehensive Overview

Ethyl tetrahydrofurfuryl ether (CAS No. 62435-71-6) is a significant compound in the realm of organic chemistry, widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential in various chemical syntheses and industrial processes.

The molecular formula of Ethyl tetrahydrofurfuryl ether is C₈H₁₆O, reflecting its composition of eight carbon atoms, sixteen hydrogen atoms, and one oxygen atom. This structure imparts upon it distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of a tetrahydrofuran ring fused with an ethoxy group contributes to its reactivity and utility in multiple chemical transformations.

In recent years, the applications of Ethyl tetrahydrofurfuryl ether have expanded considerably, particularly in the pharmaceutical industry. Its role as a solvent and intermediate in the synthesis of active pharmaceutical ingredients (APIs) has been well-documented. The compound's ability to dissolve a wide range of organic molecules makes it an excellent choice for facilitating reactions that require precise control over reaction conditions.

One of the most compelling aspects of Ethyl tetrahydrofurfuryl ether is its potential in drug development. Researchers have explored its use as a precursor in the synthesis of various therapeutic agents. For instance, studies have indicated its utility in the preparation of compounds with anti-inflammatory and analgesic properties. The compound's structural flexibility allows chemists to modify its framework to create derivatives with enhanced pharmacological activity.

The agrochemical sector has also benefited from the use of Ethyl tetrahydrofurfuryl ether. Its application as a carrier for pesticides and herbicides has shown promise in improving the efficacy and stability of these agrochemicals. The solvent properties of this compound enable it to enhance the absorption and distribution of active ingredients in crop protection formulations, thereby contributing to higher yields and better agricultural outcomes.

From an industrial perspective, Ethyl tetrahydrofurfuryl ether plays a crucial role in specialty chemical manufacturing. Its use as a reaction medium and intermediate has been instrumental in producing high-value chemicals used in coatings, adhesives, and polymers. The compound's ability to act as a crosslinking agent and plasticizer has made it indispensable in formulating advanced materials with improved mechanical and thermal properties.

The environmental impact of using Ethyl tetrahydrofurfuryl ether has also been a subject of interest. Modern research efforts have focused on developing greener synthetic routes that minimize waste and reduce environmental footprint. Innovations such as catalytic processes and solvent recovery systems have been implemented to enhance the sustainability of its production and application.

The future prospects for Ethyl tetrahydrofurfuryl ether appear promising, with ongoing research uncovering new applications and optimizing existing ones. Advances in computational chemistry and artificial intelligence are expected to further refine its synthesis methods, making it even more accessible for industrial use. Additionally, collaborations between academia and industry are likely to drive innovation, leading to novel derivatives with enhanced functionalities.

In conclusion, Ethyl tetrahydrofurfuryl ether (CAS No. 62435-71-6) stands as a versatile compound with far-reaching implications across multiple sectors. Its role in pharmaceuticals, agrochemicals, and specialty chemicals underscores its importance in modern chemistry. As research continues to evolve, we can anticipate even greater utilization of this compound, further solidifying its position as a cornerstone in chemical innovation.